Cas no 40445-29-2 (b-Alanine,N-methyl-N-phenyl-, methyl ester)
40445-29-2 structure
Product Name:b-Alanine,N-methyl-N-phenyl-, methyl ester
CAS No:40445-29-2
MF:C11H15NO2
MW:193.242303133011
CID:334756
PubChem ID:337190
Update Time:2025-04-19
b-Alanine,N-methyl-N-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- b-Alanine,N-methyl-N-phenyl-, methyl ester
- methyl 3-(N-methylanilino)propanoate
- methyl 3-[methyl(phenyl)amino]propanoate
- DTXSID10320049
- AKOS009086616
- NSC354288
- SCHEMBL9191054
- N-2-carbomethoxyethyl-N-methylaniline
- CQGQGDWHIPDSIQ-UHFFFAOYSA-N
- 40445-29-2
- NSC-354288
-
- Inchi: 1S/C11H15NO2/c1-12(9-8-11(13)14-2)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
- InChI Key: CQGQGDWHIPDSIQ-UHFFFAOYSA-N
- SMILES: O(C)C(CCN(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 193.11
- Monoisotopic Mass: 193.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.071
- Boiling Point: 287.6°Cat760mmHg
- Flash Point: 110.2°C
- Refractive Index: 1.535
b-Alanine,N-methyl-N-phenyl-, methyl ester Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
40445-29-2 (b-Alanine,N-methyl-N-phenyl-, methyl ester) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
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